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Compound Name: Streptomycin B

Cat. No.: B3060918 Get Quote

Application Notes and Protocols: Proper
Storage of Streptomycin
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines and protocols for the proper storage of

streptomycin powder and its reconstituted solutions to ensure its stability, potency, and

reliability in research and development applications.

Introduction
Streptomycin, an aminoglycoside antibiotic derived from Streptomyces griseus, is widely used

in cell culture to control bacterial contamination and in various research applications for its

selective antibacterial properties.[1][2] It functions by binding to the 30S subunit of the bacterial

ribosome, which interferes with the initiation complex of protein synthesis and leads to

misreading of mRNA.[2][3][4][5] The stability of streptomycin is critical for reproducible

experimental outcomes. Improper storage can lead to degradation, loss of potency, and

potentially misleading results. This document outlines the optimal storage conditions for both

streptomycin powder and its prepared solutions.

Storage Conditions for Streptomycin Powder
The solid, lyophilized form of streptomycin sulfate is relatively stable when stored correctly. Key

factors for maintaining its long-term potency include temperature, humidity, and light exposure.
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Data Presentation: Storage of Streptomycin Powder

Parameter
Recommended
Condition

Rationale &
Remarks

Shelf Life

Temperature

2°C to 8°C

(Refrigerated)[2][3][6]

[7]

Prevents thermal

degradation. Some

sources may indicate

storage at 20°C to

25°C (room

temperature) is also

acceptable.[8][9]

Always refer to the

manufacturer's

specific

recommendations.

Up to 36 months[2]

Humidity
Dry, in a tightly sealed

container[6]

Streptomycin powder

is hygroscopic and

can absorb moisture

from the air, which

may lead to

degradation.[1][10]

N/A

Light

Protected from light

(e.g., in an amber vial

or dark container)[2]

[11][12]

Exposure to light can

cause degradation

and discoloration of

the powder and its

solutions.[13]

N/A

Reconstitution and Storage of Streptomycin
Solutions
Once reconstituted, streptomycin solutions are more susceptible to degradation. The storage

conditions for these solutions are critical for preserving their antibacterial activity.

Data Presentation: Storage of Reconstituted Streptomycin Solutions
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Storage Temperature Stability/Duration Recommended Use

-80°C Up to 6 months[14]
Long-term storage of stock

solutions.

-30°C to -10°C
Stable for extended periods

(e.g., up to 1 year)[3][15]

Long-term storage of stock

solutions. Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles.

[4][5][16][17]

2°C to 8°C 24 hours to 1 month

Short-term storage of working

solutions. Stability can vary

based on the specific

formulation and concentration.

Room Temperature (20°C to

25°C)

Up to 1 week (protected from

light)[8]

Not generally recommended

for long-term storage. Suitable

for immediate use after

preparation.

37°C
Stable for approximately 3

days[3][12]

Relevant for cell culture

applications where the

antibiotic is in media at

physiological temperatures.

Experimental Protocols
Protocol for Reconstitution of Streptomycin Powder
This protocol describes the preparation of a sterile stock solution of streptomycin sulfate.

Materials:

Streptomycin sulfate powder

Sterile, deionized, or Milli-Q water

Sterile conical tube or vial
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Sterile 0.22 µm syringe filter

Sterile syringe

Laminar flow hood or other aseptic environment

Procedure:

Preparation: Perform all steps under aseptic conditions in a laminar flow hood.

Weighing: Accurately weigh the desired amount of streptomycin sulfate powder. For a 50

mg/mL stock solution, weigh 500 mg of streptomycin.[4]

Dissolving: Transfer the powder to a sterile conical tube. Add a portion of the sterile water

(e.g., 9 mL for a final volume of 10 mL) to the tube.[4]

Mixing: Gently swirl or vortex the tube until the powder is completely dissolved.[4]

Volume Adjustment: Adjust the final volume to the desired concentration with sterile water.

For a 10 mL final volume, add water up to the 10 mL mark.

Sterile Filtration: Draw the reconstituted solution into a sterile syringe. Attach a sterile 0.22

µm syringe filter to the syringe.[2][15][18]

Aliquoting: Dispense the sterile-filtered solution into sterile, light-protected microcentrifuge

tubes or cryovials in appropriate volumes for your experiments to avoid repeated freeze-thaw

cycles.[4][5]

Storage: Label the aliquots clearly with the name of the antibiotic, concentration, and date of

preparation. Store at -20°C or -80°C for long-term storage.[4][14][15]

Protocol for Assessing Streptomycin Stability
This protocol provides a general method for determining the stability of a streptomycin solution

under specific storage conditions.

Materials:
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Streptomycin solution of known concentration

Sterile culture medium or buffer (e.g., PBS)

Susceptible bacterial strain (e.g., E. coli)

Bacterial growth medium (e.g., LB agar plates)

Incubator

Spectrophotometer

Sterile tubes and pipettes

Procedure:

Sample Preparation: Prepare several aliquots of the streptomycin solution to be tested.

Storage Conditions: Store the aliquots under the desired conditions to be tested (e.g.,

different temperatures, light exposures).

Time Points: At designated time points (e.g., 0, 1, 3, 7, 14, and 30 days), remove an aliquot

from each storage condition.

Bioassay (Disk Diffusion Method):

Prepare a lawn of the susceptible bacteria on an agar plate.

Impregnate sterile paper disks with a known volume of the stored streptomycin solution

from each time point.

Place the disks on the bacterial lawn.

Incubate the plates overnight at 37°C.

Measure the diameter of the zone of inhibition around each disk. A decrease in the zone

size over time indicates a loss of antibacterial activity.

Spectrophotometric Analysis (Minimum Inhibitory Concentration - MIC):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform a serial dilution of the stored streptomycin solution in a 96-well plate containing

bacterial culture.

Incubate the plate overnight at 37°C.

Determine the MIC by observing the lowest concentration of streptomycin that inhibits

visible bacterial growth. An increase in the MIC over time indicates degradation.

Data Analysis: Compare the results from the different time points and storage conditions to

the initial (time 0) sample to determine the stability of the streptomycin solution.
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Caption: Mechanism of Streptomycin Action on Bacterial Ribosomes.

Workflow for Determining Optimal Storage Conditions
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Test Conditions
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Caption: Workflow for Streptomycin Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Streptomycin | C21H39N7O12 | CID 19649 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. himedialabs.com [himedialabs.com]

3. himedialabs.com [himedialabs.com]

4. laboratorynotes.com [laboratorynotes.com]

5. capricorn-scientific.com [capricorn-scientific.com]

6. Streptomycin powder,BioReagent,cellculture 3810-74-0 [sigmaaldrich.com]

7. Streptomycin Sulfate 100 g | Buy Online | Gibco™ | thermofisher.com [thermofisher.com]

8. DailyMed - STREPTOMYCIN injection, powder, lyophilized, for solution
[dailymed.nlm.nih.gov]

9. Streptomycin: Package Insert / Prescribing Information [drugs.com]

10. crs.edqm.eu [crs.edqm.eu]

11. biosera.com [biosera.com]

12. immunologicalsciences.com [immunologicalsciences.com]

13. datasheets.scbt.com [datasheets.scbt.com]

14. medchemexpress.com [medchemexpress.com]

15. goldbio.com [goldbio.com]

16. Penicillin-Streptomycin Solution, 100 × - Elabscience® [elabscience.com]

17. file.elabscience.com [file.elabscience.com]

18. Streptomycin Stock Solution [novoprolabs.com]

To cite this document: BenchChem. [Proper storage conditions for Streptomycin powder and
solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3060918#proper-storage-conditions-for-
streptomycin-powder-and-solutions]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3060918?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Strepcen
https://www.himedialabs.com/media/TD/TC035.pdf
https://www.himedialabs.com/media/TD/A004.pdf
https://www.laboratorynotes.com/preparation-of-stock-solution-of-streptomycin-50-mg-ml/
https://www.capricorn-scientific.com/capricorn/documents/product%20information/Cell%20Culture%20Reagents/Product-Info_PS.pdf
https://www.sigmaaldrich.com/AU/en/product/sigma/s9137
https://www.thermofisher.com/order/catalog/product/11860038
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=abd1f64e-4283-4370-aae8-3666316aa36e
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=abd1f64e-4283-4370-aae8-3666316aa36e
https://www.drugs.com/pro/streptomycin.html
https://crs.edqm.eu/db/4DCGI/leaflet?leaflet=ISA_55821_4.pdf
https://www.biosera.com/wp-content/uploads/2023/07/TDS-XCA4122.pdf
https://immunologicalsciences.com/wp-content/uploads/2022/03/ISL0022-020-Penicillin-%E2%80%93-Streptomycin-Solution-100X.pdf
https://datasheets.scbt.com/sc-202821.pdf
https://www.medchemexpress.com/Streptomycin-sulfate.html
https://www.goldbio.com/blogs/articles/5-tips-make-research-antibiotics-last-longer
https://www.elabscience.com/p/penicillin-streptomycin-solution-100--pb180120
https://file.elabscience.com/viewpdf-160113-elabscience-ep-cm-l0048.pdf
https://www.novoprolabs.com/tools/buffer-preparations-and-recipes/streptomycin-stock-solution
https://www.benchchem.com/product/b3060918#proper-storage-conditions-for-streptomycin-powder-and-solutions
https://www.benchchem.com/product/b3060918#proper-storage-conditions-for-streptomycin-powder-and-solutions
https://www.benchchem.com/product/b3060918#proper-storage-conditions-for-streptomycin-powder-and-solutions
https://www.benchchem.com/product/b3060918#proper-storage-conditions-for-streptomycin-powder-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3060918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

